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Compound of Interest

Compound Name: Sodium isobutyrate

Cat. No.: B1264670 Get Quote

Introduction

Sodium isobutyrate, the sodium salt of isobutyric acid, is a short-chain fatty acid (SCFA)

utilized in various biochemical and pharmaceutical research fields.[1] Like other SCFAs, it can

influence cellular processes, including gene expression, by acting as a histone deacetylase

(HDAC) inhibitor.[1] Proper preparation of stock solutions is critical for ensuring experimental

reproducibility and accuracy. These application notes provide detailed protocols and essential

data for the preparation, storage, and handling of sodium isobutyrate solutions for laboratory

use.

Physicochemical Properties

Sodium isobutyrate is a white to off-white crystalline solid.[1] It is generally stable under

normal ambient and anticipated storage and handling conditions.[1][2] Key properties are

summarized in Table 1.

Table 1: Physicochemical Properties of Sodium Isobutyrate
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Property Value Reference(s)

Chemical Formula C₄H₇NaO₂ [1][3]

Molecular Weight ~110.09 g/mol [1][3]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 320 °C [4]

Purity Typically ≥97% [1]

Solubility

Sodium isobutyrate is soluble in water.[1] While specific quantitative solubility data in various

solvents is not extensively published, its salt nature suggests high aqueous solubility. For

reference, the closely related compound, sodium butyrate, is highly soluble in water and

moderately soluble in other common laboratory solvents. Always test solubility at your desired

concentration, especially in non-aqueous solvents.

Table 2: Solubility Data for Sodium Isobutyrate and Related Compounds

Solvent Compound Solubility Reference(s)

Water Sodium Isobutyrate Soluble [1]

Water Sodium Butyrate ~100 mg/mL [5]

PBS (pH 7.2) Sodium Butyrate ~10 mg/mL [6][7]

Ethanol Sodium Butyrate ~5 mg/mL [6][7]

DMSO General

Aprotic polar solvent,

dissolves many polar

and nonpolar

compounds

[8]

Note: Data for sodium butyrate is provided for reference and may not be identical for sodium
isobutyrate.
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Stability and Storage

Proper storage is crucial to maintain the integrity of sodium isobutyrate. The solid form is

stable and can be stored in a cool, dry place.[1] For long-term storage, the powder form has a

shelf life of at least 3 years when stored at -20°C.[3] Aqueous stock solutions are prone to

microbial contamination and degradation. It is highly recommended to prepare aqueous

solutions freshly before use or to sterilize them by filtration and store them in aliquots at -20°C

or below for short-to-medium-term storage.[9][10] Some sources advise against storing

aqueous solutions for more than one day to ensure consistency.[6][7]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration
Recommendati
ons

Reference(s)

Solid (Powder)
Room

Temperature
Short-term

Keep in a tightly

sealed container

in a dry place.

[1][2]

Solid (Powder) -20°C
Long-term (≥ 3

years)

Recommended

for optimal

stability.

[3]

Aqueous

Solution
4°C

Very short-term

(≤ 24 hours)

Prepare fresh

daily for best

results.

[6][7]

Aqueous

Solution
-20°C / -80°C Medium-term

Filter-sterilize,

aliquot to avoid

freeze-thaw

cycles.

[10]

Experimental Protocols
Safety Precautions: Before starting, review the Safety Data Sheet (SDS) for sodium
isobutyrate.[2] Wear appropriate personal protective equipment (PPE), including a lab coat,

safety glasses, and gloves. Handle the powder in a well-ventilated area or a chemical fume

hood to avoid inhalation.
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Protocol 1: Preparation of 1 M Aqueous Stock Solution

This protocol describes the preparation of a high-concentration stock solution in sterile water,

which is suitable for most cell culture applications after further dilution.

Materials:

Sodium isobutyrate powder (MW: ~110.09 g/mol )

Nuclease-free sterile water

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

Equipment:

Analytical balance

Weighing paper or boat

Spatula

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringes

Laminar flow hood (optional, for sterility)

Procedure:

Calculate Mass: To prepare 10 mL of a 1 M stock solution, calculate the required mass of

sodium isobutyrate: Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 1 mol/L × 0.010 L × 110.09 g/mol = 1.101 g

Weighing: Accurately weigh 1.101 g of sodium isobutyrate powder using an analytical

balance and place it into a 15 mL sterile conical tube.
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Dissolving: Add approximately 8 mL of sterile nuclease-free water to the tube.

Mixing: Cap the tube securely and vortex until the powder is completely dissolved. The

solution should be clear and colorless.

Volume Adjustment: Carefully add sterile water to bring the final volume to 10 mL. Mix gently

by inverting the tube.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter

and dispense the solution into a new sterile conical tube or into smaller sterile

microcentrifuge tubes for aliquoting.[10]

Storage: Label the aliquots clearly with the compound name, concentration (1 M), date, and

initials. Store at -20°C or -80°C.

Protocol 2: Preparation of Stock Solution in PBS or Cell Culture Medium

For direct application or to avoid pH shifts in the final culture, stock solutions can be prepared

directly in sterile Phosphate-Buffered Saline (PBS) or a desired cell culture medium. Note that

the solubility may be lower in buffered solutions compared to pure water.[6][7]

Materials:

Sodium isobutyrate powder

Sterile PBS (pH 7.4) or sterile cell culture medium

Other materials and equipment as listed in Protocol 1

Procedure:

Calculate and Weigh: Determine the mass of sodium isobutyrate needed for your desired

concentration and volume (e.g., for 10 mL of a 100 mM stock, weigh 0.110 g).

Dissolve: Add the powder to a sterile conical tube. Add ~80% of the final volume of sterile

PBS or medium.
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Mix: Vortex until fully dissolved. Gentle warming in a water bath (37°C) may be required but

be cautious as this can affect medium components.

Final Volume & Sterilization: Adjust to the final volume with sterile PBS or medium. Filter-

sterilize the solution using a 0.22 µm syringe filter.

Storage: Aliquot and store at -20°C. Due to the complex nature of culture media, it is strongly

recommended to use these solutions promptly after preparation.

Diagrams and Workflows
The following diagrams illustrate the experimental workflow for preparing a sodium
isobutyrate stock solution and a decision-making process for solvent selection.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1264670?utm_src=pdf-body
https://www.benchchem.com/product/b1264670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: Aqueous Stock Solution Preparation
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(0.22 µm filter)

7. Aliquot into Tubes

8. Store at -20°C / -80°C
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Caption: A typical workflow for preparing a sterile aqueous stock solution of sodium
isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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